Cas no 857348-51-7 (3-Isoxazolemethanamine,5-(2-furanyl)-N-methyl-)

• Product Name: 3-Isoxazolemethanamine,5-(2-furanyl)-N-methyl-
• CAS No: 857348-51-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 719890
• PubChem ID: 7537518
• Update Time: 2025-07-02

3-Isoxazolemethanamine,5-(2-furanyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,5-(2-furanyl)-N-methyl-
• 1-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-methylmethanamine
• N-{[5-(2-Furyl)isoxazol-3-yl]methyl}-N-methylamine
• AKOS PAO-1478
• N-[[5-(2-FURYL)ISOXAZOL-3-YL]METHYL]-N-METHYLAMINE
• N-{[5-(2-Furyl)isoxazol-3-yl]methyl}-N-methylamine 97%
• 3-[(Methylamino)methyl]-5-(fur-2-yl)isoxazole 97%
• N-{[5-(Fur-2-yl)isoxazol-3-yl]methyl}-N-methylamine
• 3-Isoxazolemethanamine, 5-(2-furanyl)-N-methyl-
• 1-(5-(Furan-2-yl)isoxazol-3-yl)-N-methylmethanamine
• CS-0301623
• SCHEMBL17790250
• EN300-58627
• 857348-51-7
• {[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}(methyl)amine
• DB-076431
• STK510191
• J-503390
• AKOS003672945
• DTXSID30428733

• Inchi： 1S/C9H10N2O2/c1-10-6-7-5-9(13-11-7)8-3-2-4-12-8/h2-5,10H,6H2,1H3
• InChI Key： CQBVGZVXQOWFHV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(CNC)=N1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 130.4°C
• Refractive Index: 1.513
• PSA: 51.20000
• LogP: 2.04490